Cas no 868783-63-5 (tert-Butyl N-(2-aminophenyl)methyl-N-methylcarbamate)

• Product Name: tert-Butyl N-(2-aminophenyl)methyl-N-methylcarbamate
• CAS No: 868783-63-5
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• MDL: MFCD10686722
• CID: 3030832
• PubChem ID: 25180534
• Update Time: 2025-10-29

tert-Butyl N-(2-aminophenyl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-aminobenzyl(methyl)carbamate
• Carbamic acid, N-[(2-aminophenyl)methyl]-N-methyl-, 1,1-dimethylethyl ester
• tert-Butyl N-[(2-aminophenyl)methyl]-N-methylcarbamate
• G45280
• methyl-(2-amino-benzyl)-carbamic acid tert-butyl ester
• AKOS009237700
• SCHEMBL2061803
• DTXSID101182177
• 1,1-Dimethylethyl N-[(2-aminophenyl)methyl]-N-methylcarbamate
• XDVPWOBOBAYXPT-UHFFFAOYSA-N
• 868783-63-5
• Z359507866
• CS-0247077
• EN300-35618
• tert-Butyl N-(2-aminophenyl)methyl-N-methylcarbamate

• MDL： MFCD10686722
• Inchi： 1S/C13H20N2O2/c1-13(2,3)17-12(16)15(4)9-10-7-5-6-8-11(10)14/h5-8H,9,14H2,1-4H3
• InChI Key： XDVPWOBOBAYXPT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC1=CC=CC=C1N)C

Computed Properties

• Exact Mass: 236.152
• Monoisotopic Mass: 236.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2
• XLogP3: 1.9

Additional information on tert-Butyl N-(2-aminophenyl)methyl-N-methylcarbamate

Comprehensive Guide to tert-Butyl N-(2-aminophenyl)methyl-N-methylcarbamate (CAS No. 868783-63-5)

tert-Butyl N-(2-aminophenyl)methyl-N-methylcarbamate (CAS No. 868783-63-5) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, known for their versatility in synthetic chemistry and drug development. Its unique structure, featuring a tert-butyl group and an aminophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in developing novel therapeutic agents and crop protection chemicals.

The chemical properties of tert-Butyl N-(2-aminophenyl)methyl-N-methylcarbamate include a molecular weight of 236.31 g/mol and a purity typically exceeding 98%. Its solubility in organic solvents like dichloromethane, ethanol, and dimethyl sulfoxide (DMSO) makes it suitable for various laboratory and industrial processes. The compound's stability under standard conditions ensures its reliability in synthetic applications. Recent advancements in analytical techniques, such as HPLC and NMR spectroscopy, have further enhanced its characterization and quality control.

One of the most significant applications of tert-Butyl N-(2-aminophenyl)methyl-N-methylcarbamate is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of heterocyclic compounds and small-molecule drugs. Its role in the development of kinase inhibitors and anticancer agents has garnered attention from researchers worldwide. Additionally, the agrochemical sector utilizes this compound to create pesticides and herbicides with improved efficacy and environmental safety. The growing demand for sustainable agricultural solutions has further driven interest in this versatile intermediate.

Market trends indicate a rising demand for tert-Butyl N-(2-aminophenyl)methyl-N-methylcarbamate, particularly in regions with robust pharmaceutical and agrochemical industries. The compound's compatibility with green chemistry principles aligns with the global shift toward environmentally friendly manufacturing processes. Suppliers and manufacturers are investing in scalable synthesis methods to meet the increasing needs of research institutions and commercial enterprises. The compound's CAS No. 868783-63-5 is frequently searched in scientific databases, reflecting its relevance in contemporary chemical research.

From a regulatory perspective, tert-Butyl N-(2-aminophenyl)methyl-N-methylcarbamate is not classified as a hazardous substance under major international guidelines. However, standard laboratory safety protocols, including the use of personal protective equipment (PPE) and proper ventilation, are recommended during handling. The compound's stability and low toxicity profile make it a preferred choice for researchers focusing on drug discovery and material science. Its compatibility with automated synthesis platforms also positions it as a valuable asset in high-throughput screening programs.

Recent studies have explored the potential of tert-Butyl N-(2-aminophenyl)methyl-N-methylcarbamate in catalysis and polymer chemistry. Its ability to act as a ligand in transition metal-catalyzed reactions opens new avenues for creating complex molecular architectures. Furthermore, its incorporation into polymeric materials has shown promise in enhancing mechanical properties and thermal stability. These innovative applications highlight the compound's versatility beyond traditional pharmaceutical and agrochemical uses.

In conclusion, tert-Butyl N-(2-aminophenyl)methyl-N-methylcarbamate (CAS No. 868783-63-5) is a multifaceted compound with significant implications across multiple industries. Its role in drug development, agrochemical innovation, and advanced material synthesis underscores its importance in modern chemistry. As research continues to uncover new applications, this compound is poised to remain a critical component in the toolkit of chemists and engineers worldwide. For those seeking high-quality chemical intermediates, this compound represents a reliable and versatile option.